Cas no 1806909-44-3 (Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate
• CAS No: 1806909-44-3
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4878436
• Update Time: 2025-05-22

Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate

• Inchi： 1S/C10H8F2N2O2/c1-5-7(10(15)16-2)3-6(4-13)8(14-5)9(11)12/h3,9H,1-2H3
• InChI Key： IUYFBOOPRLTHJX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(=O)OC)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate

Research Brief on Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS: 1806909-44-3) in Chemical Biology and Pharmaceutical Applications

Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS: 1806909-44-3) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The structural features of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate make it a valuable scaffold for medicinal chemistry. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers a reactive handle for further chemical modifications. These attributes have led to its incorporation into several drug discovery programs aimed at targeting key biological pathways. For instance, recent research has demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate as a precursor for the development of selective EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-line therapies in non-small cell lung cancer (NSCLC). The findings underscore the compound's potential in addressing unmet medical needs in oncology.

Another area of interest is the application of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate in the design of antiviral agents. A recent preprint on bioRxiv detailed its use in the synthesis of broad-spectrum antiviral compounds targeting RNA-dependent RNA polymerase (RdRp), a key enzyme in the replication of several RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to improve the pharmacokinetic properties of lead candidates, thereby enhancing their therapeutic efficacy.

From a synthetic chemistry perspective, the compound's versatility is further evidenced by its role in multicomponent reactions (MCRs), which are increasingly employed in drug discovery for the rapid generation of molecular diversity. A 2022 publication in Organic Letters described an efficient one-pot synthesis of heterocyclic libraries using Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate as a key building block. This approach not only streamlined the synthesis process but also yielded compounds with significant biological activity.

Despite its promising applications, challenges remain in the large-scale production and optimization of Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to develop scalable synthetic routes and improve the compound's physicochemical properties. For example, a 2023 patent by Pfizer outlines a novel catalytic method for the difluoromethylation of pyridine derivatives, which could significantly reduce production costs and environmental impact.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS: 1806909-44-3) represents a compelling case study in the intersection of chemical biology and pharmaceutical innovation. Its multifaceted applications in drug discovery, coupled with ongoing advancements in synthetic methodologies, position it as a compound of high interest for future research. As the field continues to evolve, further studies are expected to uncover additional therapeutic opportunities and refine its role in addressing complex medical challenges.